Cas no 667435-85-0 (4-ethyl-5-(thien-2-ylmethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-ethyl-5-(thien-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 667435-85-0
• MF: C₉H₁₁N₃S₂
• MW: 225.333738565445
• MDL: MFCD03423486
• CID: 869596
• PubChem ID: 3864399
• Update Time: 2025-05-25

4-ethyl-5-(thien-2-ylmethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• 4-Ethyl-5-(thien-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-5-(2-thienylmethyl)-1,2,4-triazole-3-thiol
• AC1MYYUL
• ALBB-003366
• CTK6E9064
• CTK8F5932
• MolPort-000-871-432
• 667435-85-0
• 4-ethyl-5-(2-thienylmethyl)-4H-1,2,4-triazole-3-thiol
• MFCD03423486
• AKOS003312216
• 4-Ethyl-5-[(thiophen-2-yl)methyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-Ethyl-3-(2-thienylmethyl)-Delta^2^-1,2,4-triazoline-5-thione
• VS-03776
• CS-0322690
• DTXSID40397562
• 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-5-(2-thienylmethyl)-(9CI)
• 4-ethyl-3-(thiophen-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• AKOS030240434
• 4-ethyl-5-[(thiophen-2-yl)methyl]-4H-1,2,4-triazole-3-thiol
• 4-ethyl-5-(thien-2-ylmethyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03423486
• Inchi： 1S/C9H11N3S2/c1-2-12-8(10-11-9(12)13)6-7-4-3-5-14-7/h3-5H,2,6H2,1H3,(H,11,13)
• InChI Key： YENZXJALVSDLPE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1=NNC(N1CC)=S

Computed Properties

• Exact Mass: 225.03963
• Monoisotopic Mass: 225.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 318.8°C at 760 mmHg
• Flash Point: 146.6°C
• Refractive Index: 1.713
• PSA: 27.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-ethyl-5-(thien-2-ylmethyl)-4H-1,2,4-triazole-3-thiol

4-Ethyl-5-(Thien-2-Ylmethyl)-4H-1,2,4-Triazole-3-Thiol

The compound 4-Ethyl-5-(Thien-2-Ylmethyl)-4H-1,2,4-Triazole-3-Thiol (CAS No: 667435-85-0) is a fascinating organic molecule with a unique structure and potential applications in various fields of chemistry and materials science. This compound belongs to the class of thiol-containing heterocycles, which are known for their versatile reactivity and functional properties. The molecule's structure comprises a triazole ring fused with a thiol group and substituted with an ethyl group and a thienylmethyl group, making it a highly functionalized compound with promising chemical and biological properties.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery and materials science. The presence of the thiazole ring in the molecule contributes to its stability and reactivity, making it a valuable building block for synthesizing more complex molecules. Additionally, the thienylmethyl group introduces aromaticity and conjugation, which can enhance the compound's electronic properties and make it suitable for applications in organic electronics.

One of the most intriguing aspects of 4-Ethyl-5-(Thien-2-Ylmethyl)-4H-1,2,4-Triazole-3-Thiol is its potential as a precursor for advanced materials. Researchers have explored its use in synthesizing metalloorganic frameworks (MOFs) and coordination polymers, where its thiol group can act as a ligand for metal ions. This property has led to investigations into its role in creating porous materials with applications in gas storage and catalysis.

In terms of biological activity, this compound has shown promise in preliminary assays for anti-inflammatory and antioxidant properties. The triazole ring is known to exhibit bioactivity in various drug molecules, and the substitution pattern in this compound may further enhance its pharmacological profile. Ongoing research is focused on optimizing its bioavailability and exploring its potential as a lead compound for drug development.

The synthesis of 4-Ethyl-5-(Thien-2-Ylmethyl)-4H-1,2,4-Triazole-3-Thiol involves a multi-step process that typically starts with the preparation of the triazole core followed by substitution reactions to introduce the ethyl and thienylmethyl groups. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yields.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its environmental impact. Studies have shown that it undergoes oxidative degradation under specific conditions, releasing non-toxic byproducts. This makes it a safer alternative to other compounds with persistent environmental profiles.

In conclusion, 4-Ethyl-5-(Thien-2-Ylmethyl)-4H-1,2,4-Triazole-3-Thiol (CAS No: 667435-85-) is a versatile compound with significant potential in multiple domains. Its unique structure offers opportunities for innovation in materials science and drug discovery while maintaining a favorable environmental profile. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing chemical science.